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Compound of Interest

Compound Name:
Methyl 2-cyano-3,3-

di(methylthio)acrylate

Cat. No.: B1347178 Get Quote

An In-depth Technical Guide to 3-(Trifluoromethyl)benzyl Alcohol (CAS No. 349-75-7)

This guide provides a comprehensive overview of the chemical properties and reactions of 3-

(Trifluoromethyl)benzyl alcohol, a versatile fluorinated organic compound. It is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Chemical and Physical Properties
3-(Trifluoromethyl)benzyl alcohol, with the CAS registry number 349-75-7, is a colorless to pale

yellow liquid. Its structure features a trifluoromethyl group at the meta-position of the benzyl

alcohol, which significantly influences its chemical reactivity and physical properties. This

compound is also known by other names, including (3-(Trifluoromethyl)phenyl)methanol and m-

(Trifluoromethyl)benzyl alcohol.[1]
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Property Value Source

Molecular Formula C₈H₇F₃O [2]

Molecular Weight 176.14 g/mol [2]

IUPAC Name

[3-

(trifluoromethyl)phenyl]methan

ol

[2]

Canonical SMILES
C1=CC(=CC(=C1)C(F)

(F)F)CO
[2]

InChI

InChI=1S/C8H7F3O/c9-

8(10,11)7-3-1-2-6(4-7)5-12/h1-

4,12H,5H2

[1]

InChIKey
BXEHKCUWIODEDE-

UHFFFAOYSA-N
[1]

Physical Properties
Property Value Source

Appearance
Clear colorless to pale yellow

liquid

Boiling Point 68 °C at 2 mm Hg

Density 1.295 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.460 [3]

Reactivity and Chemical Reactions
The trifluoromethyl group, being strongly electron-withdrawing, impacts the reactivity of the

aromatic ring and the benzylic alcohol functional group. The compound is stable under normal

conditions.[4]
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3-(Trifluoromethyl)benzyl alcohol can be oxidized to form 3-(trifluoromethyl)benzaldehyde. This

reaction is a common transformation for benzyl alcohols.

Experimental Protocol: Oxidation using TEMPO/NaOCl

A general procedure for the oxidation of alcohols can be adapted for this specific compound.[5]

Materials: 3-(Trifluoromethyl)benzyl alcohol, potassium carbonate (K₂CO₃), cyanuric acid,

TEMPO (2,2,6,6-tetramethyl-1-piperidinyloxy) or AZADO, 12% sodium hypochlorite (NaOCl)

solution, and ethyl acetate.

Procedure:

To a mixture of the alcohol (1 equivalent), K₂CO₃ (2.0 equivalents), and cyanuric acid (0.1

equivalents) in ethyl acetate, add TEMPO or AZADO (3 mol%).

Cool the mixture to 0-10 °C.

Add 12% NaOCl solution (1.2 equivalents) dropwise.

Stir the mixture at this temperature until the reaction is complete (monitored by TLC or

GC).

Extract the reaction mixture with ethyl acetate.

The organic layer is then concentrated under reduced pressure.

The resulting residue is purified by silica gel column chromatography to yield 3-

(trifluoromethyl)benzaldehyde.
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Oxidation of 3-(Trifluoromethyl)benzyl alcohol

3-(Trifluoromethyl)benzyl alcohol

3-(Trifluoromethyl)benzaldehyde

Oxidation

TEMPO / NaOCl
K₂CO₃, Cyanuric Acid
Ethyl Acetate, 0-10°C

Chlorination of 3-(Trifluoromethyl)benzyl alcohol

3-(Trifluoromethyl)benzyl alcohol

3-(Trifluoromethyl)benzyl chloride

Chlorination

SOCl₂
cat. DMF, CH₂Cl₂

0°C to RT
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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